Propargyl-PEG4-(CH2)3-methyl ester
Propargyl-PEG4-(CH2)3-methyl ester
Propargyl-PEG4-(CH2)3-methyl ester is a PEG derivative containing a propargyl group and a methyl ester. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery.
Brand Name:
Vulcanchem
CAS No.:
1872433-63-0
VCID:
VC0540335
InChI:
InChI=1S/C14H24O6/c1-3-6-17-8-10-19-12-13-20-11-9-18-7-4-5-14(15)16-2/h1H,4-13H2,2H3
SMILES:
COC(=O)CCCOCCOCCOCCOCC#C
Molecular Formula:
C14H24O6
Molecular Weight:
288.34
Propargyl-PEG4-(CH2)3-methyl ester
CAS No.: 1872433-63-0
Inhibitors
VCID: VC0540335
Molecular Formula: C14H24O6
Molecular Weight: 288.34
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1872433-63-0 |
---|---|
Product Name | Propargyl-PEG4-(CH2)3-methyl ester |
Molecular Formula | C14H24O6 |
Molecular Weight | 288.34 |
IUPAC Name | methyl 4-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]butanoate |
Standard InChI | InChI=1S/C14H24O6/c1-3-6-17-8-10-19-12-13-20-11-9-18-7-4-5-14(15)16-2/h1H,4-13H2,2H3 |
Standard InChIKey | BUMKSEWUFKMRQT-UHFFFAOYSA-N |
SMILES | COC(=O)CCCOCCOCCOCCOCC#C |
Appearance | Solid powder |
Description | Propargyl-PEG4-(CH2)3-methyl ester is a PEG derivative containing a propargyl group and a methyl ester. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Propargyl-PEG4-(CH2)3-methyl ester |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. 5: Kanazaki K, Sano K, Makino A, Yamauchi F, Takahashi A, Homma T, Ono M, Saji H. Feasibility of poly(ethylene glycol) derivatives as diagnostic drug carriers for tumor imaging. J Control Release. 2016 Mar 28;226:115-23. doi:10.1016/j.jconrel.2016.02.017. Epub 2016 Feb 8. PubMed PMID: 26869546. |
PubChem Compound | 119058301 |
Last Modified | Nov 11 2021 |
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